Cas no 1120-00-9 (1-Propanesulfonic acid,3-(dodecylamino)-)

1-Propanesulfonic acid,3-(dodecylamino)- structure
1120-00-9 structure
Product Name:1-Propanesulfonic acid,3-(dodecylamino)-
CAS No:1120-00-9
MF:C15H33NO3S
MW:307.492423772812
CID:208211
PubChem ID:121017
Update Time:2025-04-19

1-Propanesulfonic acid,3-(dodecylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid,3-(dodecylamino)-
    • 3-(Dodecylamino)-1-propanesulfonic acid
    • 3-(dodecylamino)propane-1-sulfonic acid
    • 3-Dodecylaminopropanesulfonic acid
    • SCHEMBL1332019
    • DTXSID90920642
    • BRN 2504966
    • 1-Propanesulfonic acid, 3-dodecylamino-
    • 1120-00-9
    • Inchi: 1S/C15H33NO3S/c1-2-3-4-5-6-7-8-9-10-11-13-16-14-12-15-20(17,18)19/h16H,2-15H2,1H3,(H,17,18,19)
    • InChI Key: ONDJNAKJCWJYSX-UHFFFAOYSA-N
    • SMILES: S(CCCNCCCCCCCCCCCC)(=O)(=O)O

Computed Properties

  • Exact Mass: 307.21829
  • Monoisotopic Mass: 307.218
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • Density: 1.013
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.475
  • PSA: 66.4
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